Cas no 553671-80-0 (1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL-)

1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL- structure
553671-80-0 structure
Product Name:1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL-
CAS No:553671-80-0
MF:C11H18N4O
MW:222.286821842194
CID:3233218
PubChem ID:23024311
Update Time:2025-04-21

1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL- Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-1-CYCLOHEXYL-3-METHYL-
    • 4-amino-1-cyclohexyl-3-methyl-1H-pyrazole-5-carboxamide(WXG03008)
    • 4-amino-1-cyclohexyl-3-methyl-1H-pyrazole-5-carboxamide
    • SCHEMBL1814476
    • 553671-80-0
    • Inchi: 1S/C11H18N4O/c1-7-9(12)10(11(13)16)15(14-7)8-5-3-2-4-6-8/h8H,2-6,12H2,1H3,(H2,13,16)
    • InChI Key: VOVSUIJHMGNHAI-UHFFFAOYSA-N
    • SMILES: N1(C2CCCCC2)C(C(N)=O)=C(N)C(C)=N1

Computed Properties

  • Exact Mass: 222.14806121Da
  • Monoisotopic Mass: 222.14806121Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 86.9Ų
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited